Cas no 161726-69-8 (5''-Bromo-2,2':5',2''-terthiophene-5-carbaldehyde)

• Product name: 5''-Bromo-2,2':5',2''-terthiophene-5-carbaldehyde
• CAS No: 161726-69-8
• MF: C₁₃H₇BrOS₃
• MW: 355.2931
• MDL: MFCD02093442
• CID: 904607
• PubChem ID: 87564932

5''-Bromo-2,2':5',2''-terthiophene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5''-bromo-2,2':5',2''-terthiophene-5-carboxaldehyde
• Bromoterthiophenecarboxaldehyde
• 5-[5-(5-bromothiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde
• 5\'\'-Bromo-2,2:5\',2\'\'-terthiophene-5-carboxaldehyde
• 5''-Bromo-2,2:5',2''-terthiophene-5-carboxaldehyde
• 5'-BROMO-2,2':5',2'-TERTHIOPHENE-5-CARBOXALDEHYDE
• 5''-bromo-2,2':5',2''-terthithiophene-5-carboxaldehyde
• AMTDA040
• 5-BROMO-5''-FORMYL-2,2':5',2''-TERTHIOPHENE
• 5-Bromo-2,2':5',2''-terthiophene-5-carboxald
• 5''-bromo-[2,2':5',2''-terthiophene]-5-carbaldehyde
• 5''-bromo-[2,2':5',2'
• 5''-Bromo-2,2'-5',2''-terthiophene-5-carboxaldehyde
• C3H7BrOS3
• TRA0023859
• OR310297
• 5-bromo-2,2:5,2-terthiophene-5-carboxaldehyde
• 5''-BRO
• 161726-69-8
• MFCD02093442
• W-200147
• T70371
• B2058
• SB66785
• SCHEMBL50461
• 5-[5-(5-bromothiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde, >94.0%(GC)
• [2,2':5',2''-Terthiophene]-5-carboxaldehyde, 5''-bromo-
• AS-2717
• DB-113511
• CS-0111052
• 5'-(5-bromothiophen-2-yl)-[2,2'-bithiophene]-5-carbaldehyde
• 5/'/'-BROMO-2,2/':5/',2/'/'-TERTHIOPHENE-5-CARBOXALDEHYDE
• AKOS015835945
• 5-{5'-BROMO-[2,2'-BITHIOPHEN]-5-YL}THIOPHENE-2-CARBALDEHYDE
• DSYKMLTVEGWLFR-UHFFFAOYSA-N
• DTXSID00565806
• 3~5~-Bromo[1~2~,2~2~:2~5~,3~2~-terthiophene]-1~5~-carbaldehyde
• GEO-00572
• 5''-Bromo-2,2':5',2''-terthiophene-5-carbaldehyde

• MDL： MFCD02093442
• Inchi： 1S/C13H7BrOS3/c14-13-6-5-12(18-13)11-4-3-10(17-11)9-2-1-8(7-15)16-9/h1-7H
• InChI Key： DSYKMLTVEGWLFR-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C(C2=C([H])C([H])=C(C3=C([H])C([H])=C(C([H])=O)S3)S2)S1

Computed Properties

• Exact Mass: 353.88400
• Monoisotopic Mass: 353.88424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not determined
• Density: 1.642±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158.0 to 164.0 deg-C
• Boiling Point: 460.0±45.0 °C at 760 mmHg
• Flash Point: 232.0±28.7 °C
• Refractive Index: 1.716
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• PSA: 101.79000
• LogP: 5.78010
• Solubility: Not determined

5''-Bromo-2,2':5',2''-terthiophene-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature